(E)-3-((4-chloro-3-(trifluoromethyl)phenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-[4-chloro-3-(trifluoromethyl)anilino]-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H15ClF3N3S/c1-2-13-3-5-14(6-4-13)19-12-29-20(28-19)15(10-26)11-27-16-7-8-18(22)17(9-16)21(23,24)25/h3-9,11-12,27H,2H2,1H3/b15-11+
• InChI Key: AHSISUURGIDRAB-RVDMUPIBSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=C(C=C3)Cl)C(F)(F)F)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=C(C=C3)Cl)C(F)(F)F)/C#N
• Molecular Formula: C21H15ClF3N3S
• Molecular Weight: 433.9 g/mol

Description

(E)-3-((4-chloro-3-(trifluoromethyl)phenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H15ClF3N3S and its molecular weight is 433.88. The purity is usually 95%.
BenchChem offers high-quality (E)-3-((4-chloro-3-(trifluoromethyl)phenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-((4-chloro-3-(trifluoromethyl)phenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Reduction to Derivatives: Reduction of similar acrylonitriles leads to the formation of various derivatives. For instance, the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride results in (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives. This reduction process and the resultant structures, like (Z)-1-amino-3-(2-chlorophenyl)-2-[4-(4-methylphenyl)thiazol-2-yl]prop-1-ene, are confirmed through X-ray diffraction analysis (Frolov et al., 2005).

Optoelectronic Applications

• Thiophene Dyes for Nonlinear Optical Limiting: Thiophene dyes, similar in structure to the specified acrylonitrile, are synthesized and studied for optoelectronic devices. These include protecting human eyes and optical sensors, and stabilizing light sources in optical communications. The nonlinear absorption and optical limiting behavior under laser excitation demonstrate their potential in photonic or optoelectronic applications (Anandan et al., 2018).

Spectroscopic Applications and Chemosensors

• Chemosensors for Cations: Novel benzimidazoles and benzimidazoquinolines, structurally related to the specified acrylonitrile, are synthesized and studied as potential chemosensors for different cations. Spectroscopic characterization and titration with metal chloride salts reveal their selectivity towards a variety of cations, indicating their application in sensing technologies (Hranjec et al., 2012).

Photophysical Properties

• Study of D-π-A Chromophores: Novel d-π-A type chromophores are synthesized, showing absorption and emission in specific wavelength ranges. The study includes oscillator strengths and solvent polarity plots to understand intramolecular charge transfer characteristics. These properties are crucial in the development of new materials for optoelectronic and photonic applications (Jachak et al., 2021).